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Compound of Interest

Compound Name: Trimethylsilyl ether of glycerol

Cat. No.: B8581207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
trimethylsilyl glycerol ethers, with a primary focus on the fully derivatized compound, 1,2,3-
tris(trimethylsilyloxy)propane. This document details the compound's known physical and
chemical characteristics, outlines experimental protocols for its synthesis and analysis, and
presents logical workflows for its application in research settings.

Introduction to Trimethylsilyl Glycerol Ethers

Glycerol, a fundamental triol in biochemistry, possesses low volatility due to its extensive
hydrogen bonding network. To facilitate analysis by gas chromatography (GC), the hydroxyl
groups of glycerol are often derivatized to form more volatile compounds. Trimethylsilylation is
a widely employed technique that replaces the active hydrogen of the hydroxyl groups with a
trimethylsilyl (TMS) group, significantly increasing the compound'’s volatility and thermal
stability. The resulting trimethylsilyl glycerol ethers, particularly the fully substituted 1,2,3-
tris(trimethylsilyloxy)propane, are amenable to GC and GC-mass spectrometry (GC-MS)
analysis.

Physicochemical Properties of 1,2,3-
Tris(trimethylsilyloxy)propane
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The fully silylated derivative of glycerol, 1,2,3-tris(trimethylsilyloxy)propane, is the most
common and well-characterized of the trimethylsilyl glycerol ethers. A summary of its key
physicochemical properties is presented below.

Property

Value

Source

Chemical Name

1,2,3-
tris(trimethylsilyloxy)propane

[1]

Trimethylsilyl ether of glycerol,

Synonyms Glycerol tris(trimethylsilyl) [2][3]
ether, TMS-Glycerol
CAS Number 6787-10-6 [2][4]
Molecular Formula C12H3203Si3 [1112]
Molecular Weight 308.64 g/mol [11[2]
- ) 240.3 £ 25.0 °C at 760 mmHg
Boiling Point [4]

(Predicted)

78-81 °C at 2 Torr

[2]

Density

0.9 £ 0.1 g/cm? (Predicted)

[4]

Refractive Index

1.418 (Predicted)

[4]

Kinematic Viscosity

2.871 mm?/s at 20 °C

[5]

Vapor Pressure

0.1 + 0.5 mmHg at 25 °C
(Predicted)

[4]

Flash Point

90.7 £ 23.6 °C (Predicted)

[4]

LogP

3.90950

[4]

Experimental Protocols

The synthesis and analysis of trimethylsilyl glycerol ethers are standard procedures in many
analytical laboratories. Detailed methodologies for these key experiments are provided below.
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Synthesis of 1,2,3-Tris(trimethylsilyloxy)propane

The synthesis of 1,2,3-tris(trimethylsilyloxy)propane is typically achieved through the silylation
of glycerol. Acommon method involves the use of a mixture of hexamethyldisilazane (HMDS)
and trimethylchlorosilane (TMSCI) in a pyridine solvent.

Materials:

e Glycerol

o Hexamethyldisilazane (HMDS)

o Trimethylchlorosilane (TMSCI)

e Pyridine (anhydrous)

« Inert solvent (e.g., Dichloromethane, Diethyl ether)
e Anhydrous sodium sulfate

e Saturated agueous sodium bicarbonate solution

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve glycerol in anhydrous pyridine.

 To this solution, add a silylating reagent mixture. A common mixture consists of
hexamethyldisilazane and trimethylchlorosilane, often in the presence of pyridine.[6] For a
robust reaction, a pre-mixed silylating agent of HMDS, TMSCI, and pyridine (e.g., in a 3:1:9
mass ratio) can be added to the glycerol sample.[6]

e The reaction is typically stirred at room temperature. For less reactive or hindered alcohols,
gentle warming (40-50 °C) can be applied to accelerate the reaction.[7]

e The reaction progress can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC) to ensure the complete derivatization of all three hydroxyl groups. The
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formation of a white precipitate of ammonium chloride is indicative of the reaction
proceeding.[6]

Upon completion, the reaction mixture is diluted with an inert solvent such as diethyl ether or
dichloromethane.

The mixture is then washed with a saturated aqueous solution of sodium bicarbonate to
neutralize any excess acid and remove water-soluble byproducts.

The organic layer is separated, dried over anhydrous sodium sulfate, and filtered.

The solvent is removed under reduced pressure using a rotary evaporator to yield the crude
1,2,3-tris(trimethylsilyloxy)propane.

For high purity, the product can be further purified by vacuum distillation.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

The primary application of converting glycerol to its trimethylsilyl ether is to enable its analysis
by GC-MS.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a split/splitless injector and a flame ionization detector
(FID) or a mass spectrometer (MS).

Column: A non-polar capillary column, such as a DB-5MS (60m x 0.25mm x 0.25um), is
suitable for separating the silylated glycerol.[8]

Carrier Gas: Helium at a constant flow rate.
Injector Temperature: 250 °C.[8]

Oven Temperature Program: An initial temperature of around 100-120 °C, held for a few
minutes, followed by a ramp up to 280 °C. For example, hold at 120 °C for 2 minutes, then
ramp at 2 °C/min to 190 °C and hold for 15 minutes, and finally ramp at 20 °C/min to 280 °C
and hold for 15 minutes.[8]
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e MS Detector:
o lonization Mode: Electron lonization (El).[8]
o lon Source Temperature: 230 °C.[8]

o Scan Mode: Full scan (SCAN) for identification and selected ion monitoring (SIM) for
guantification.[8]

Sample Preparation for GC-MS:

A small, accurately weighed sample containing glycerol (e.g., 0.50 g) is placed in a vial.[6]
o Asilylating reagent (e.g., 2.00 g of a 3:1:9 mass ratio of HMDS:TMSCI:pyridine) is added.[6]

e The vial is sealed, agitated for approximately 5 minutes, and allowed to incubate at room
temperature for 30 minutes.[6]

o The mixture is then centrifuged to pellet the ammonium chloride precipitate.[6]

o The clear supernatant is carefully transferred to an autosampler vial for GC-MS analysis.[6]

[8]

Mandatory Visualizations

The following diagrams illustrate the key processes involved in the synthesis and analysis of
trimethylsilyl glycerol ethers.

Glycerol
(in Pyridine)

Silylating Reagent
(HMDS + TMSCI)

. . . Quenching Aqueous Workup Purification Tricqtri 2
Silylation Reaction (Washing & Drying) (Vacuum Distillation) 1,2,3-Tris(trimethylsilyloxy)propane
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Caption: Synthesis workflow for 1,2,3-tris(trimethylsilyloxy)propane.
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Caption: Analytical workflow for glycerol using GC-MS after silylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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